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Compound of Interest

Compound Name: Doxantrazole

Cat. No.: B1210725

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of
Doxantrazole, a mast cell stabilizer used in research. Adherence to these procedures is critical
for ensuring laboratory safety, maintaining regulatory compliance, and protecting the
environment.

Immediate Safety Considerations

Doxantrazole is classified under the Globally Harmonized System (GHS) as a substance that
can cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335)
[1]. Therefore, appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, must be worn at all times when handling this compound. All handling of
Doxantrazole, including preparation for disposal, should be conducted in a well-ventilated
area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The proper disposal of Doxantrazole depends on its classification as either hazardous or non-
hazardous waste under the Resource Conservation and Recovery Act (RCRA). Since a specific
RCRA classification for Doxantrazole is not readily available, a conservative approach, treating
the waste as hazardous unless determined otherwise by a qualified professional, is mandatory.

Step 1: Waste Identification and Segregation
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¢ Do Not Mix: Doxantrazole waste should not be mixed with other chemical waste streams.

» Containerization: Place all Doxantrazole waste, including contaminated labware (e.g., vials,
pipette tips, gloves), into a designated, leak-proof, and clearly labeled waste container.

Step 2: Hazardous Waste Determination

It is the responsibility of the waste generator (the laboratory) to determine if the chemical waste
Is hazardous. This can be done through generator knowledge or by analytical testing. In the
absence of a definitive determination, Doxantrazole waste should be managed as hazardous
pharmaceutical waste.

Step 3: Container Labeling and Storage

o Hazardous Waste Labeling: If treated as hazardous, the container must be labeled with the
words "Hazardous Waste," the name "Doxantrazole,” and the associated hazard
characteristics (Irritant).

o Storage: Store the sealed waste container in a designated satellite accumulation area that is
secure and away from incompatible materials.

Step 4: Disposal Pathway

e Non-Hazardous Pharmaceutical Waste: If Doxantrazole is definitively determined to be non-
hazardous, it should be placed in a blue or white pharmaceutical waste container for
incineration.

e Hazardous Pharmaceutical Waste: In the absence of a non-hazardous determination,
Doxantrazole waste must be disposed of as hazardous waste. This requires placing it in a
black hazardous waste container.

o Contact a Licensed Waste Hauler: Arrange for the pickup and disposal of the waste through
your institution's environmental health and safety (EHS) office or a licensed hazardous waste
disposal company.

» Prohibition on Drain Disposal: Under no circumstances should Doxantrazole be disposed of
down the drain.
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Quantitative Data and Chemical Properties

The following table summarizes key quantitative data for Doxantrazole. Ecotoxicity data for
Doxantrazole is not readily available; therefore, data for the structurally related compound
Thioxanthene is provided for illustrative purposes and should be interpreted with caution.

Property Value Source
Chemical Formula C14HsN4OsS PubChem[1]
Molecular Weight 312.31 g/mol PubChem[1]
Appearance Solid

Skin Irritant (Cat. 2), Eye
Irritant (Cat. 2), Specific Target

GHS Hazard Classifications Organ Toxicity - Single PubChem|[1]
Exposure (Cat. 3, Respiratory

Irritation)

Potential Environmental Very toxic to aquatic life
) PubChem
Hazard (based on Thioxanthene data)

Disclaimer: The environmental hazard data is for the related compound Thioxanthene and is
intended to highlight the potential for environmental toxicity. A formal ecotoxicity assessment for
Doxantrazole has not been identified.

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental protocols. Researchers using Doxantrazole should develop their own
experimental protocols that incorporate the safety and handling precautions outlined herein.

Visual Guidance: Doxantrazole Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Doxantrazole waste.
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Step 3 & 4: Disposal Pathway

Dispose in BLUE or WHITE
Non-Hazardous

Step 2: RCRA Hazardous Waste Determination | assume hazar dous)

Start: Doxantrazole Waste Generation Step 1: Segregation & Collection Pharmaceutical Waste Container

Collect in a dedicated, Is Doxantrazole waste
properly labeled, sealed container RCRA hazardous?

Click to download full resolution via product page

Doxantrazole Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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